Cas no 2228354-76-3 (2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal)

• Product Name: 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal
• CAS No: 2228354-76-3
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5963559
• PubChem ID: 165618727
• Update Time: 2025-10-29

2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal
• 2228354-76-3
• EN300-1863728

• Inchi： 1S/C13H14N2O/c1-10(9-16)13-8-12(14-15(13)2)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： GBMURRYSHDAGQE-UHFFFAOYSA-N
• SMILES： O=CC(C)C1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal

Comprehensive Overview of 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal (CAS No. 2228354-76-3)

2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal is a specialized organic compound with a unique molecular structure that combines a pyrazole ring with a phenyl group and an aldehyde functional group. This compound, identified by its CAS No. 2228354-76-3, has garnered significant attention in the fields of medicinal chemistry, fragrance development, and agrochemical research due to its versatile properties. The presence of both the 1-methyl-3-phenyl-1H-pyrazole moiety and the propanal group makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in pharmaceuticals and flavor industries. Researchers are particularly interested in 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal due to its potential as a building block for drug discovery. Its structural features allow for modifications that can lead to compounds with enhanced bioactivity, such as anti-inflammatory or antimicrobial properties. This aligns with the growing trend of targeted drug design and green chemistry, where efficiency and sustainability are prioritized.

Another area where 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal shows promise is in the fragrance industry. The aldehyde group contributes to its potential use as a synthetic flavoring agent or perfume ingredient. Consumers today are increasingly curious about the science behind scents, searching for terms like "how are synthetic fragrances made" or "role of aldehydes in perfumery." This compound’s ability to impart unique olfactory characteristics makes it a subject of interest for both researchers and product developers.

From a synthetic chemistry perspective, the compound’s CAS No. 2228354-76-3 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories and manufacturers often look for reliable suppliers of pyrazole derivatives, emphasizing the need for accurate documentation and quality control. The rise of AI-assisted chemical synthesis has also brought attention to compounds like this, as machine learning models can predict optimal reaction pathways for their production.

Environmental considerations are another hot topic tied to 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal. With increasing regulations on chemical waste and sustainable practices, industries are exploring biodegradable intermediates and low-toxicity alternatives. This compound’s potential for use in eco-friendly applications could position it as a key player in the shift toward greener industrial processes.

In summary, 2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanal (CAS No. 2228354-76-3) is a multifaceted compound with applications spanning pharmaceuticals, fragrances, and agrochemicals. Its relevance to current trends like sustainable chemistry and AI-driven research ensures it remains a topic of interest for scientists and industry professionals alike. As research continues, this compound may unlock new possibilities in science and technology.